1-(1,3-benzodioxol-5-ylmethyl)-4-{2-[(4-chlorophenyl)thio]propanoyl}piperazine

• IUPAC Name: 1-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-chlorophenyl)sulfanylpropan-1-one
• InChI: InChI=1S/C21H23ClN2O3S/c1-15(28-18-5-3-17(22)4-6-18)21(25)24-10-8-23(9-11-24)13-16-2-7-19-20(12-16)27-14-26-19/h2-7,12,15H,8-11,13-14H2,1H3
• InChI Key: CXMUAPSVBQJHEF-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)CC2=CC3=C(C=C2)OCO3)SC4=CC=C(C=C4)Cl
• Molecular Formula: C21H23ClN2O3S
• Molecular Weight: 418.9 g/mol

Description

Synthesis Analysis

The synthesis of related piperazine derivatives involves multi-step chemical reactions aiming to achieve compounds with specific pharmacological activities. For instance, the synthesis of 3-[4-(aryl)piperazin-1-yl]-1-(benzo[b]thiophen-3-yl)propane derivatives showcases a method to obtain compounds with dual activity at 5-HT1A serotonin receptors and serotonin transporter, indicating a similar synthesis approach could be adapted for the target compound (Martínez et al., 2001).

Molecular Structure Analysis

The molecular structure of closely related compounds, such as 1-[(1,3-benzodioxol-5-yl)methyl]-4-(halobenzoyl)piperazines, reveals that these molecules can adopt very similar molecular conformations. However, differences in intermolecular interactions can be observed, dependent on the specific halogen substitutions present in the compound. This suggests that subtle changes in the molecular structure can significantly affect the compound's physical and chemical properties (Mahesha et al., 2019).

Chemical Reactions and Properties

The chemical reactivity and properties of the compound are influenced by its functional groups. For example, the presence of the piperazine ring, benzodioxolyl group, and chlorophenylthio moiety contributes to its potential interactions with biological targets. Organotin(IV) derivatives of related structures have shown significant antibacterial, antifungal, and antitumor activities, indicating that compounds with similar structural motifs may also exhibit diverse biological activities (Shaheen et al., 2018).